Cas no 1261793-40-1 (2,6-Difluoro-4-hydroxymandelic acid)

• Product Name: 2,6-Difluoro-4-hydroxymandelic acid
• CAS No: 1261793-40-1
• MF: C₈H₆F₂O₄
• MW: 204.127649784088
• CID: 4963107
• Update Time: 2025-06-20

2,6-Difluoro-4-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-hydroxymandelic acid

• Inchi： 1S/C8H6F2O4/c9-4-1-3(11)2-5(10)6(4)7(12)8(13)14/h1-2,7,11-12H,(H,13,14)
• InChI Key： WGTFJHKOFMTLGV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)O)O)F)O

Computed Properties

• Exact Mass: 204.02341499 g/mol
• Monoisotopic Mass: 204.02341499 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8
• Molecular Weight: 204.13

Additional information on 2,6-Difluoro-4-hydroxymandelic acid

Introduction to 2,6-Difluoro-4-hydroxymandelic Acid (CAS No. 1261793-40-1) and Its Emerging Applications in Chemical Biology

2,6-Difluoro-4-hydroxymandelic acid, identified by the Chemical Abstracts Service number 1261793-40-1, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both fluoro and hydroxyl substituents, which confer distinct biochemical activities and make it a valuable scaffold for drug discovery and material science applications.

The structural motif of 2,6-Difluoro-4-hydroxymandelic acid consists of a benzene ring substituted with a fluoro group at the 2-position and a hydroxymandelic acid moiety at the 4-position. The fluorine atoms introduce electron-withdrawing effects, enhancing the reactivity of the aromatic ring, while the hydroxyl group provides a site for hydrogen bonding and coordination interactions. These features make the compound an attractive candidate for further exploration in medicinal chemistry and biopharmaceutical research.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological processes. Fluorine atoms can influence metabolic stability, binding affinity, and pharmacokinetic profiles of molecules, making them indispensable in the development of novel therapeutics. Specifically, 2,6-Difluoro-4-hydroxymandelic acid has been investigated for its potential role in inhibiting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2,6-Difluoro-4-hydroxymandelic acid is its utility as a building block in synthetic chemistry. The presence of both fluoro and hydroxyl groups allows for diverse chemical modifications, enabling researchers to design derivatives with tailored biological activities. For instance, fluorinated analogs have shown enhanced bioavailability and resistance to enzymatic degradation compared to their non-fluorinated counterparts. This has led to increased interest in exploring 2,6-Difluoro-4-hydroxymandelic acid as a precursor for developing new drugs that target specific biological pathways.

Recent studies have highlighted the therapeutic potential of 2,6-Difluoro-4-hydroxymandelic acid in oncology. Researchers have demonstrated that fluorinated mandelic acid derivatives can selectively inhibit key enzymes involved in tumor growth and metastasis. For example, compounds structurally related to 2,6-Difluoro-4-hydroxymandelic acid have been shown to disrupt tyrosine kinase activity, which is often overexpressed in cancer cells. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

The role of fluorine in modulating protein-ligand interactions has also been extensively studied. Fluorine atoms can enhance binding affinity by participating in dipole-dipole interactions or by influencing the electronic distribution around the binding site. This property has been exploited in the design of high-affinity inhibitors for enzymes such as kinases and proteases. In particular, 2,6-Difluoro-4-hydroxymandelic acid has been used as a template for developing small-molecule inhibitors that target disease-causing proteins. By leveraging its unique structural features, researchers have been able to create compounds that exhibit potent inhibitory activity while maintaining good selectivity against off-target proteins.

Beyond its applications in drug discovery, 2,6-Difluoro-4-hydroxymandelic acid has found utility in material science and nanotechnology. The combination of fluorine and hydroxyl groups makes it an excellent candidate for designing functional materials with specific physicochemical properties. For instance, fluorinated mandelic acid derivatives have been used to modify surfaces for improved biocompatibility or to enhance the stability of nanoparticles used in drug delivery systems.

The synthesis of 2,6-Difluoro-4-hydroxymandelic acid presents both challenges and opportunities for synthetic chemists. While there are several reported methods for preparing fluorinated aromatic compounds, achieving high yields and purity requires careful optimization of reaction conditions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore derivatives of this compound on a larger scale.

In conclusion, 2 , 6 - D if lu o ro - 4 - h y d ro x y m an d e l ic ac i d ( C A S N o . 1 2 6 1 7 9 3 - 4 0 - 1 ) represents a promising compound with diverse applications in chemical biology and material science. Its unique structural features make it an invaluable scaffold for drug discovery , while its versatility in synthetic chemistry allows for further exploration of its potential benefits . As research continues to uncover new applications , it is likely that this compound will play an increasingly important role in advancing therapeutic interventions and innovative materials .